Cas no 1877623-14-7 (2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one)

• Product Name: 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one
• CAS No: 1877623-14-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5698606
• PubChem ID: 130591575
• Update Time: 2025-05-27

2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one
• EN300-794865
• 1877623-14-7
• Ethanone, 2-methoxy-1-[1-(methylamino)cyclobutyl]-

• Inchi： 1S/C8H15NO2/c1-9-8(4-3-5-8)7(10)6-11-2/h9H,3-6H2,1-2H3
• InChI Key： XAGXDMFYEZWDRA-UHFFFAOYSA-N
• SMILES： O=C(COC)C1(CCC1)NC

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 248.8±20.0 °C(Predicted)
• pka: 7.52±0.20(Predicted)

Additional information on 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one

Comprehensive Overview of 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one (CAS No. 1877623-14-7)

2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one (CAS No. 1877623-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring a methoxy group and a cyclobutyl ring substituted with a methylamino moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

The compound’s CAS No. 1877623-14-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise documentation in global chemical databases. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse compounds, as they offer novel scaffolds for machine learning-based molecular design. Users frequently search for terms like "2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one synthesis" or "CAS 1877623-14-7 applications", reflecting growing interest in its synthetic pathways and therapeutic potential.

From a chemical perspective, the cyclobutyl ring in 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one introduces strain, which can enhance binding affinity to biological targets. This property aligns with current industry focus on conformationally constrained molecules for improved drug efficacy. Additionally, the methoxy and methylamino functional groups contribute to its solubility and pharmacokinetic profile, making it a candidate for oral drug formulations.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for CAS No. 1877623-14-7 are essential to ensure workplace safety. Searches related to "green chemistry alternatives for 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one" indicate a shift toward sustainable synthesis methods, resonating with the broader green chemistry movement.

In summary, 2-Methoxy-1-[1-(methylamino)cyclobutyl]ethan-1-one represents a versatile building block in modern medicinal chemistry. Its relevance to CNS drug development, coupled with advancements in computational chemistry, positions it as a compound of enduring scientific and commercial interest. Future research may further elucidate its role in addressing unmet medical needs.